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Compound of Interest

Compound Name:
1-Amino-3-(4-

bromophenyl)propan-2-one

Cat. No.: B13250957

Get Quote

Disclaimer: The compound 1-Amino-3-(4-bromophenyl)propan-2-one is not extensively

documented in publicly available scientific literature. This guide is a predictive analysis based

on its chemical structure and data from analogous compounds. All protocols and data are

provided for research and development purposes and should be validated experimentally.

Introduction: The α-Aminoketone Scaffold in Drug
Discovery
The α-aminoketone moiety is a significant structural motif in both organic and medicinal

chemistry.[1] Its distinct arrangement of a carbonyl group adjacent to an amino group provides

a rich and versatile chemical reactivity. This makes it a valuable building block for synthesizing

a wide range of biologically active molecules and complex heterocyclic structures.[1] The

presence of a bromophenyl group in the target molecule, 1-Amino-3-(4-bromophenyl)propan-
2-one, further enhances its potential as a versatile intermediate for creating diverse molecular

architectures through reactions like palladium-catalyzed cross-coupling.

This guide offers a comprehensive, predictive overview of the physicochemical properties, a

plausible synthetic route, and the expected reactivity of 1-Amino-3-(4-bromophenyl)propan-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13250957#bc-rfq
https://www.benchchem.com/product/b13250957/docs?utm_src=pdf-body#a-predictive-analysis-for-researchers-scientists-and-drug-development-professionals
https://pdf.benchchem.com/1357/The_Chemical_Reactivity_of_the_Alpha_Amino_Ketone_Moiety_A_Technical_Guide_for_Drug_Development_Professionals.pdf
https://pdf.benchchem.com/1357/The_Chemical_Reactivity_of_the_Alpha_Amino_Ketone_Moiety_A_Technical_Guide_for_Drug_Development_Professionals.pdf
https://www.benchchem.com/product/b13250957/docs?utm_src=pdf-body#a-predictive-analysis-for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b13250957/docs?utm_src=pdf-body#a-predictive-analysis-for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b13250957/docs?utm_src=pdf-body#a-predictive-analysis-for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13250957?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-one. It also details the necessary analytical techniques for its characterization, providing a

solid foundation for its potential use in drug discovery and development.

Predicted Physicochemical Properties
The physical and chemical properties of 1-Amino-3-(4-bromophenyl)propan-2-one have

been predicted based on its structure and data from analogous compounds such as 1-(4-

Bromophenyl)propan-2-one and other α-aminoketones.

Property Predicted Value
Source/Basis for
Prediction

Molecular Formula C₉H₁₀BrNO Structural Analysis

Molecular Weight 228.09 g/mol
Calculation from Molecular

Formula

Appearance Off-white to pale yellow solid
Analogy with similar

bromophenyl ketones[2]

Melting Point
Not available; likely a solid at

room temperature

General property of similar

organic molecules

Boiling Point
Not available; likely to

decompose upon heating

Primary aminoketones can be

unstable[3]

Solubility
Soluble in organic solvents

(e.g., DMSO, DMF, Methanol)

General solubility of

aminoketones

pKa (of the amine) ~7.5 - 8.5
Analogy with similar primary

aminoketones

Proposed Synthesis and Experimental Workflow
A plausible synthetic route for 1-Amino-3-(4-bromophenyl)propan-2-one involves the

amination of an α-haloketone precursor. This is a common and effective method for preparing

α-aminoketones.[3]

Synthetic Scheme
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The proposed synthesis starts from the commercially available 1-(4-bromophenyl)propan-2-

one. This starting material is first brominated at the α-position to yield an α-bromoketone

intermediate. This intermediate is then reacted with an amine source, such as ammonia or a

protected amine equivalent, to introduce the amino group.

Detailed Experimental Protocol
Step 1: α-Bromination of 1-(4-Bromophenyl)propan-2-one

Dissolve 1-(4-bromophenyl)propan-2-one in a suitable solvent like methanol or acetic acid.

Slowly add a brominating agent, such as N-Bromosuccinimide (NBS) or elemental bromine,

while maintaining the reaction temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction and extract the product with an organic solvent.

Purify the resulting α-bromo ketone intermediate by crystallization or column

chromatography.

Step 2: Amination of the α-Bromo Ketone Intermediate

Dissolve the purified α-bromo ketone in a polar aprotic solvent like Dimethylformamide

(DMF).

Add an excess of an ammonia source (e.g., a solution of ammonia in methanol) or a

protected amine equivalent.

Stir the reaction at room temperature and monitor its progress by TLC.

Once the reaction is complete, perform an aqueous workup to remove excess reagents.

Extract the desired 1-Amino-3-(4-bromophenyl)propan-2-one into an organic solvent.

Purify the final product using column chromatography.

Visualization of the Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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